Cas no 2229322-50-1 (2-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroacetic acid
• CAS No: 2229322-50-1
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 6420179
• PubChem ID: 165679055
• Update Time: 2025-10-31

2-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroacetic acid
• EN300-1952161
• 2229322-50-1

• Inchi： 1S/C8H9F2NO2/c1-4-3-6(5(2)11-4)8(9,10)7(12)13/h3,11H,1-2H3,(H,12,13)
• InChI Key： KCAJJVLQRYGCPF-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=C(C)NC=1C)F

Computed Properties

• Exact Mass: 189.06013485g/mol
• Monoisotopic Mass: 189.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroacetic acid

Recent Advances in the Study of 2-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroacetic acid (CAS: 2229322-50-1)

In recent years, the compound 2-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroacetic acid (CAS: 2229322-50-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole and difluoroacetic acid moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key findings from recent research is the compound's role as a potent inhibitor of specific enzymatic pathways. Studies have demonstrated that 2-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroacetic acid can effectively modulate the activity of certain kinases, which are critical targets in cancer therapy. The difluoroacetic acid group is believed to enhance the compound's binding affinity and selectivity, making it a valuable candidate for further drug development.

Another area of interest is the compound's synthetic accessibility. Researchers have developed novel methodologies to produce 2-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroacetic acid with high yield and purity. These advancements are crucial for scaling up production and ensuring the compound's availability for preclinical and clinical studies. The optimization of reaction conditions, including the use of catalysts and green chemistry principles, has been a focal point in recent publications.

In addition to its therapeutic potential, the compound has also been investigated for its applications in chemical biology. Its unique structural features make it a versatile tool for probing biological systems and studying protein-ligand interactions. Recent studies have utilized 2-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroacetic acid as a molecular probe to gain insights into the dynamics of cellular signaling pathways.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Ongoing research aims to address these gaps by conducting comprehensive in vitro and in vivo studies. The results of these investigations will be critical in determining the compound's suitability for clinical translation.

In conclusion, 2-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroacetic acid (CAS: 2229322-50-1) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique properties and diverse applications underscore its potential as a therapeutic agent and a tool for biological studies. Future research will likely focus on further optimizing its properties and expanding its applications in medicine and beyond.